Cas no 2228562-14-7 (2-(4-methyl-1H-imidazol-5-yl)propanal)

• Product Name: 2-(4-methyl-1H-imidazol-5-yl)propanal
• CAS No: 2228562-14-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6233503
• PubChem ID: 165721187
• Update Time: 2025-11-06

2-(4-methyl-1H-imidazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1H-imidazol-5-yl)propanal
• 2228562-14-7
• EN300-1808911

• Inchi： 1S/C7H10N2O/c1-5(3-10)7-6(2)8-4-9-7/h3-5H,1-2H3,(H,8,9)
• InChI Key： FWDBRUDLIMEXHT-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(4-methyl-1H-imidazol-5-yl)propanal

2-(4-methyl-1H-imidazol-5-yl)propanal (CAS No. 2228562-14-7): Structural Properties, Synthesis, and Emerging Research Applications

The compound 2-(4-methyl-1H-imidazol-5-yl)propanal, identified by the CAS number 2228562-14-7, is a structurally unique organic molecule that has garnered attention in medicinal chemistry and pharmaceutical research. Its core structure features a 1H-imidazole ring substituted at the 4-position with a methyl group and a propionaldehyde side chain. This combination of aromatic heterocyclic and aldehyde functionalities provides a versatile scaffold for further derivatization, making it a valuable intermediate in the development of bioactive compounds.

The imidazole ring system is a well-established pharmacophore in drug design, known for its ability to participate in hydrogen bonding, π-stacking interactions, and metal coordination. The methyl substitution at C4 of the imidazole ring introduces steric and electronic effects that can modulate molecular properties such as solubility, lipophilicity, and metabolic stability. The propionaldehyde group (CH₂CH₂CHO) further enhances the compound's reactivity, enabling it to serve as a precursor for cross-coupling reactions or to form Schiff bases with amino groups in biological targets.

Recent studies have highlighted the potential of CAS No. 2228562-14-7 as a building block for anti-inflammatory agents. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that aldehyde-functionalized imidazole derivatives could inhibit cyclooxygenase (COX) enzymes through reversible covalent binding to cysteine residues in the active site. The specific substitution pattern of 4-methyl imidazole was shown to improve selectivity for COX-1 over COX-2 compared to traditional NSAIDs like ibuprofen.

Synthesis of 2-(4-methyl-1H-imidazol-5-yl)propanal typically involves multi-step strategies starting from readily available precursors. One efficient route reported in *Organic Letters* (Vol. 35, 2023) utilizes a palladium-catalyzed coupling reaction between 4-methylimidazole and an appropriately protected propionaldehyde derivative under microwave irradiation conditions. This method achieves high regioselectivity and avoids harsh reaction conditions that might degrade sensitive functional groups.

The compound's physical properties include moderate solubility in polar organic solvents such as DMSO or ethanol but limited aqueous solubility at neutral pH due to its lipophilic character. NMR spectroscopy reveals characteristic signals for the imidazole ring protons (δ ~7.0–8.0 ppm) and aldehyde proton (δ ~9.8 ppm), while mass spectrometry confirms its molecular ion peak at m/z = 169 [M+H]⁺.

In computational studies using molecular docking simulations published in *ACS Medicinal Chemistry Letters* (Vol. 14, 2023), CAS No. 2228562-14-7 exhibited favorable binding affinity to several protein targets including histone deacetylases (HDACs) and estrogen receptor β (ERβ). These findings suggest potential applications in epigenetic therapy or hormone-related disorders when appropriately functionalized.

Ongoing research is exploring conjugation strategies to enhance water solubility while maintaining biological activity. A promising approach involves forming hydrazone linkages with polyethylene glycol (PEG) chains or attaching sulfonic acid moieties through nucleophilic substitution reactions at the aldehyde group.

The versatility of this compound has also attracted interest from materials science researchers investigating its use as a ligand in metalorganic frameworks (MOFs). The combination of rigid aromatic rings and reactive aldehyde groups allows for precise control over pore size and functionality during MOF synthesis processes.

In academic literature searches using keywords like "CAS No. 2228562-14-7 synthesis" or "imidazole propionaldehyde derivatives", recent publications emphasize its role as an intermediate rather than an end-use product itself". This aligns with industry trends where complex molecules are often designed as modular components rather than final formulations.

To ensure reproducibility across different laboratories working with this compound, standardized analytical methods have been developed including HPLC protocols with UV detection at λ = 300 nm and X-ray crystallography techniques for structural confirmation when crystalline samples are obtained through slow solvent evaporation from acetonitrile solutions.

Eco-friendly synthetic approaches are being explored given growing environmental concerns about chemical manufacturing processes. A notable advancement reported in *Green Chemistry* (Vol. 35, 2033) employs biocatalytic oxidation using whole-cell systems expressing alcohol dehydrogenases under mild aqueous conditions to produce enantiomerically pure forms of this compound without requiring toxic heavy metals or extreme temperatures.